Cas no 82608-90-0 (1-Chloro-2-methyl-3-(sulfinylamino)benzene)

1-Chloro-2-methyl-3-(sulfinylamino)benzene structure
82608-90-0 structure
Product Name:1-Chloro-2-methyl-3-(sulfinylamino)benzene
CAS No:82608-90-0
MF:C7H6ClNOS
MW:187.646639347076
CID:724973
PubChem ID:144993
Update Time:2025-04-19

1-Chloro-2-methyl-3-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-chloro-2-methyl-N-sulfinyl-, (Z)- (9CI)
    • 1-chloro-2-methyl-3-(sulfinylamino)benzene
    • AKOS017259105
    • DTXSID90231927
    • LS-09062
    • 3-CHLORO-2-METHYL-N-(OXO-??-SULFANYLIDENE)ANILINE
    • 82608-90-0
    • Benzenamine, 3-chloro-2-methyl-N-sulfinyl-, (Z)-
    • MFCD26792652
    • 3-Chloro-2-methyl-N-sulfinylbenzenamine
    • Benzenamine,3-chloro-2-methyl-N-sulfinyl-,(Z)-
    • 1-Chloro-2-methyl-3-(sulfinylamino)benzene
    • MDL: MFCD26792652
    • Inchi: 1S/C7H6ClNOS/c1-5-6(8)3-2-4-7(5)9-11-10/h2-4H,1H3
    • InChI Key: WDFSGTRWQNTXKB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)N=S=O

Computed Properties

  • Exact Mass: 186.986
  • Monoisotopic Mass: 186.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30.4Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 283.8°C at 760 mmHg
  • Flash Point: 125.4°C
  • Refractive Index: 1.599

1-Chloro-2-methyl-3-(sulfinylamino)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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